Cas no 112391-00-1 (2-(1,3-Dioxolan-2-yl)-1-methylpiperidine)

• Product Name: 2-(1,3-Dioxolan-2-yl)-1-methylpiperidine
• CAS No: 112391-00-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 2881629
• PubChem ID: 13837869
• Update Time: 2025-05-20

2-(1,3-Dioxolan-2-yl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 112391-00-1
• 2-(1,3-Dioxolan-2-yl)-1-methylpiperidine

• Inchi： 1S/C9H17NO2/c1-10-5-3-2-4-8(10)9-11-6-7-12-9/h8-9H,2-7H2,1H3
• InChI Key： RIWKPIJXKDWDTH-UHFFFAOYSA-N
• SMILES： O1CCOC1C1CCCCN1C

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.7Ų

Additional information on 2-(1,3-Dioxolan-2-yl)-1-methylpiperidine

Compound CAS No. 112391-00-1: 2-(1,3-Dioxolan-2-yl)-1-methylpiperidine

The compound with CAS No. 112391-00-1, commonly known as 2-(1,3-Dioxolan-2-yl)-1-methylpiperidine, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural diversity and potential biological activities. The molecule features a piperidine ring substituted with a methyl group at position 1 and a dioxolane moiety at position 2, making it a unique member of the dioxolane-containing compounds.

Recent studies have highlighted the importance of methylpiperidine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of the dioxolane ring in this compound introduces additional functional groups that can be exploited for further chemical modifications. This makes it an ideal candidate for exploring new synthetic pathways and enhancing its bioavailability or pharmacokinetic properties.

The synthesis of 2-(1,3-Dioxolan-2-yl)-1-methylpiperidine involves a multi-step process that typically begins with the preparation of the piperidine skeleton. The introduction of the methyl group and the subsequent installation of the dioxolane moiety are critical steps that require precise control over reaction conditions to ensure high yields and purity. Researchers have reported several methods for synthesizing this compound, including nucleophilic substitution reactions and cyclization processes.

In terms of physical and chemical properties, this compound exhibits a melting point range consistent with other piperidine derivatives. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control during manufacturing processes.

The application of CAS No. 112391-00-1 extends beyond traditional chemical synthesis into advanced materials science. For instance, its ability to form stable complexes with metal ions has been explored in coordination chemistry studies. These findings suggest potential uses in catalysis or as precursors for metalloorganic frameworks (MOFs), which are highly sought after in energy storage and separation technologies.

In the field of pharmacology, this compound has shown promise as a lead molecule for developing bioactive agents targeting specific cellular pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling mechanisms, paving the way for further investigation into its therapeutic potential.

The growing interest in dioxolane-containing compounds is driven by their unique reactivity and structural flexibility. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic research and industrial development.